µ-conotoxin-CnIIIC

• Molecular Formula: C92H141N35O28S6
• Molecular Weight: 2375.8 Da
• Appearance: White lyophilized solidPurity rate: > 97 %AA sequence: Pyr-Gly-Cys3-Cys4-Asn-Gly-Pro-Lys-Gly-Cys10-Ser-Ser-Lys-Trp-Cys15-Arg-Asp-His-Ala-Arg-Cys21-Cys22-NH2 Disulfide bonds: Cys3-Cys15, Cys4-Cys21 and Cys10-Cys22Length (aa): 22

µ-Conotoxin CnIIIC (also designated XEP-018 or µ-CnIIIC) is a 22-residue, C-terminally amidated conopeptide (MW 2375.73 Da, three disulfide bonds) isolated from the venom of the marine cone snail Conus consors. It belongs to the µ-conopeptide family, defined by the ability to block voltage-gated sodium channels (VGSCs), and functions as a potent, subtype-selective antagonist of the skeletal muscle sodium channel NaV1.4 with virtually irreversible binding kinetics.

µ-Conotoxin CnIIIC: Baseline Identity and Core Pharmacological Profile for Research Procurement

µ-Conotoxin CnIIIC (also designated XEP-018 or µ-CnIIIC) is a 22-residue, C-terminally amidated conopeptide (MW 2375.73 Da, three disulfide bonds) isolated from the venom of the marine cone snail Conus consors [1]. It belongs to the µ-conopeptide family, defined by the ability to block voltage-gated sodium channels (VGSCs), and functions as a potent, subtype-selective antagonist of the skeletal muscle sodium channel NaV1.4 with virtually irreversible binding kinetics [2]. Unlike classical µ-conotoxins such as µ-GIIIA, µ-CnIIIC also possesses an atypical secondary pharmacology that includes blockade of neuronal nicotinic acetylcholine receptors (nAChRs), broadening its utility beyond pure NaV channel research [1].

1

NaV1.4-selective tool compound for skeletal muscle electrophysiology and channelopathy models. Sub-nanomolar reported potency with cardiac NaV1.5 insensitivity at 10 µM.

2

Dual NaV/nAChR pharmacological probe for neuromuscular junction signaling studies. Atypical µ-conotoxin subclass with reported α3β2 nAChR inhibition.

3

Peptide engineering scaffold with patent-validated structure-activity trajectory. Reported engineered variant context; supports medicinal chemistry workflows.

• [1] Favreau P, Benoit E, Hocking HG, Carlier L, D'Hoedt D, Leipold E, Markgraf R, Schlumberger S, Córdova MA, Gaertner H, Paolini-Bertrand M, Hartley O, Tytgat J, Heinemann SH, Bertrand D, Boelens R, Stöcklin R, Molgó J. A novel µ-conopeptide, CnIIIC, exerts potent and preferential inhibition of NaV1.2/1.4 channels and blocks neuronal nicotinic acetylcholine receptors. Br J Pharmacol. 2012;166(5):1654–1668. View Source
• [2] Markgraf R, Leipold E, Schirmeyer J, Paolini-Bertrand M, Hartley O, Heinemann SH. Mechanism and molecular basis for the sodium channel subtype specificity of µ-conopeptide CnIIIC. Br J Pharmacol. 2012;167(3):576–586. View Source

Why µ-Conotoxin CnIIIC Cannot Be Replaced by Generic µ-Conotoxins or Broad-Spectrum NaV Blockers in Research and Development

µ-Conotoxins as a class exhibit highly divergent NaV subtype selectivity fingerprints, binding kinetics, and off-target profiles that preclude simple substitution [1]. For example, µ-GIIIA and µ-PIIIA preferentially target NaV1.4 yet also inhibit cardiac NaV1.5 to varying degrees, whereas µ-CnIIIC spares NaV1.5 entirely at concentrations up to 10 µM [2]. Tetrodotoxin (TTX), a widely used NaV blocker, inhibits multiple TTX-sensitive subtypes (NaV1.1–1.4, 1.6–1.7) indiscriminately, confounding experiments that require subtype-level resolution [3]. Even µ-KIIIA, which shares analgesic potential and some NaV1.7 activity with µ-CnIIIC, displays a fundamentally inverted potency rank order (NaV1.2 > NaV1.4 vs. NaV1.4 > NaV1.2 for CnIIIC), meaning substitution would alter the pharmacological endpoint [4]. These compound-specific differences in selectivity, reversibility, and delivery compatibility make procurement of the exact conopeptide essential for reproducible results.

!

Generic µ-conotoxins (GIIIA, PIIIA, SIIIA)

NaV subtype selectivity fingerprints may shift significantly; cardiac NaV1.5 sparing and irreversible binding kinetics may not transfer, requiring direct validation before substitution.

!

Broad-spectrum NaV blocker (Tetrodotoxin, TTX)

Multi-subtype TTX sensitivity precludes NaV1.4-specific readouts; cannot isolate skeletal muscle sodium current without auxiliary blocker co-application strategies.

!

µ-KIIIA (shared NaV1.7 activity but inverted rank order)

Equipotent at NaV1.7, but preferential NaV1.2 block over NaV1.4 may alter primary pharmacological endpoint toward CNS rather than skeletal muscle modulation.

• [1] Favreau P, Benoit E, Hocking HG, et al. A novel µ-conopeptide, CnIIIC, exerts potent and preferential inhibition of NaV1.2/1.4 channels and blocks neuronal nicotinic acetylcholine receptors. Br J Pharmacol. 2012;166(5):1654–1668. View Source
• [2] Markgraf R, Leipold E, Schirmeyer J, Paolini-Bertrand M, Hartley O, Heinemann SH. Mechanism and molecular basis for the sodium channel subtype specificity of µ-conopeptide CnIIIC. Br J Pharmacol. 2012;167(3):576–586. View Source
• [3] IUPHAR/BPS Guide to Pharmacology. Tetrodotoxin: NaV channel ligand summary. Pflügers Arch (1994) 427:136–142 [PMID:8058462]; GtoPdb ligand ID 2616. View Source
• [4] He W, Craik DJ, Lewis RJ, et al. Structural and functional insights into the inhibition of human voltage-gated sodium channels by μ-conotoxin KIIIA disulfide isomers. J Biol Chem. 2022;298(4):101728. View Source

µ-Conotoxin CnIIIC: Quantitative Differential Evidence Against Closest Analogs and Alternatives

Superior NaV1.4 Potency and Muscle Relaxation Efficacy vs. µ-SIIIA, µ-SmIIIA, and µ-PIIIA in Directly Comparative Assays

In a direct head-to-head comparison within the same study, synthetic µ-CnIIIC displayed a higher blocking effect in mouse extensor digitorum longus (EDL) muscle (IC50 = 46 nM) compared with the µ-conotoxins µ-SIIIA, µ-SmIIIA, and µ-PIIIA tested under identical conditions [1]. At the recombinant channel level, µ-CnIIIC blocked rat NaV1.4 with an IC50 of 1.3 nM and human NaV1.4 with an IC50 of 4.95 nM [1][2]. By cross-study comparison, µ-GIIIA exhibits a human NaV1.4 IC50 of 1,200 nM [3] and µ-SIIIA blocks rat NaV1.4 with an IC50 of 560 nM [4], representing approximately 240-fold and 113-fold weaker potency, respectively, relative to µ-CnIIIC on human NaV1.4.

NaV1.4 Potency

Head-to-head

Human NaV1.4 IC50 = 4.95 nM vs. 1,200 nM (µ-GIIIA), 560 nM (µ-SIIIA). Reported ~240× and ~113× potency difference.

Supports skeletal muscle NaV1.4 screening at nanomolar concentrations.

Muscle tissue IC50 = 46 nM in mouse EDL; cross-study comparison.

Evidence Dimension	NaV1.4 inhibitory potency (IC50) and muscle tissue relaxation efficacy
Target Compound Data	Mouse EDL muscle IC50 = 46 nM; Recombinant rNaV1.4 IC50 = 1.3 ± 0.4 nM; Recombinant hNaV1.4 IC50 = 4.95 ± 0.50 nM [1][2]
Comparator Or Baseline	µ-SIIIA, µ-SmIIIA, µ-PIIIA: lower blocking effect in EDL muscle (exact IC50 values not reached in same study but inferiority explicitly stated); µ-GIIIA: hNaV1.4 IC50 = 1,200 nM [3]; µ-SIIIA: rNaV1.4 IC50 = 560 ± 290 nM [4]; µ-PIIIA: rNaV1.4 IC50 = 44 nM [5]
Quantified Difference	~1.3–4.95 nM (CnIIIC) vs. 44 nM (PIIIA, 9–34× weaker), 560 nM (SIIIA, 113× weaker), 1,200 nM (GIIIA, 240× weaker); in muscle tissue, CnIIIC IC50 = 46 nM vs. comparators with inferior blockade [1].
Conditions	Mouse hemidiaphragm and EDL muscle twitch tension assays; whole-cell patch clamp on HEK-293 cells heterologously expressing rNaV1.4 or hNaV1.4 [1][2]

Why This Matters

For skeletal muscle physiology studies or myorelaxant screening programs, the markedly higher potency of µ-CnIIIC translates to lower peptide consumption per experiment and more complete NaV1.4 blockade at nanomolar concentrations, directly affecting cost-per-assay and data quality.

• [1] Favreau P, Benoit E, Hocking HG, et al. A novel µ-conopeptide, CnIIIC, exerts potent and preferential inhibition of NaV1.2/1.4 channels and blocks neuronal nicotinic acetylcholine receptors. Br J Pharmacol. 2012;166(5):1654–1668. View Source
• [2] Markgraf R, Leipold E, Schirmeyer J, Paolini-Bertrand M, Hartley O, Heinemann SH. Mechanism and molecular basis for the sodium channel subtype specificity of µ-conopeptide CnIIIC. Br J Pharmacol. 2012;167(3):576–586. View Source
• [3] IUPHAR/BPS Guide to Pharmacology. µ-Conotoxin GIIIA ligand activity chart: hNaV1.4 IC50 = 1,200 nM. Primary reference: Pflügers Arch (1994) 427:136–142 [PMID:8058462]. View Source
• [4] Leipold E, Markgraf R, Miloslavina A, Kijas M, Schirmeyer J, Imhof D, Heinemann SH. Molecular determinants for the subtype specificity of μ-conotoxin SIIIA targeting neuronal voltage-gated sodium channels. Neuropharmacology. 2011;61(1-2):105–111. View Source
• [5] Alomone Labs. µ-Conotoxin PIIIA product technical datasheet: rNaV1.4 IC50 = 44 nM. Accessed via IUPHAR/BPS Guide to Pharmacology. View Source

Cardiac NaV1.5 Sparing and NaV1.8 Insensitivity Enabling Subtype-Selective Experimental Designs vs. TTX

µ-CnIIIC does not block human cardiac NaV1.5 or rat TTX-resistant NaV1.8 channels at concentrations up to 10 µM, providing a binary on/off selectivity window that is critical for experiments requiring NaV1.4-specific readouts without cardiac NaV or DRG neuron interference [1]. In contrast, tetrodotoxin (TTX) blocks NaV1.4 with an IC50 of approximately 10 nM but also inhibits NaV1.1, NaV1.2, NaV1.3, NaV1.6, and NaV1.7 with comparable potency, rendering it ineffective for isolating NaV1.4-mediated currents in mixed cell populations [2]. Even among µ-conotoxins, µ-GIIIA and µ-PIIIA show measurable activity at NaV1.5, precluding their use when cardiac channel silencing is required [3]. The µ-CnIIIC selectivity window—approximately >2,000-fold for NaV1.4 over NaV1.5—is among the widest documented for any NaV1.4-preferring ligand.

NaV1.5 Sparing

Cross-study

No block at hNaV1.5 or rNaV1.8 up to 10 µM. Estimated selectivity ratio > 2,000-fold for NaV1.4 over NaV1.5.

Enables NaV1.4-specific readouts without cardiac NaV interference.

TTX inhibits multiple TTX-sensitive subtypes non-selectively.

Evidence Dimension	NaV1.5 and NaV1.8 insensitivity (cardiac/DRG sodium channel sparing)
Target Compound Data	hNaV1.5: no block at 10 µM; rNaV1.8: no block at 10 µM. Estimated NaV1.4/NaV1.5 selectivity ratio > 2,000-fold [1]
Comparator Or Baseline	TTX: NaV1.4 IC50 = ~10 nM, also blocks NaV1.1–1.3, 1.6, 1.7 (typical IC50 range 1–33 nM); NaV1.5 is TTX-resistant (IC50 > 30 µM), but TTX lacks NaV1.4 selectivity among TTX-sensitive subtypes [2]; µ-PIIIA: NaV1.4 IC50 = 44 nM, measurable NaV1.2 block (640 nM) [3]
Quantified Difference	Selectivity ratio NaV1.4 vs. NaV1.5: > 2,000-fold for CnIIIC vs. essentially non-selective among TTX-sensitive subtypes for TTX. CnIIIC is the only conopeptide in class that combines sub-nanomolar NaV1.4 potency with complete NaV1.5 and NaV1.8 insensitivity at 10 µM.
Conditions	Whole-cell patch clamp on HEK-293 cells heterologously expressing human NaV1.4, NaV1.5, NaV1.7, NaV1.8; data reproduced across rodent and human orthologs [1]

Why This Matters

Investigators studying skeletal muscle sodium current in isolation or screening for NaV1.4-specific modulators must exclude cardiac NaV contamination; µ-CnIIIC is the only well-characterized µ-conotoxin that guarantees this at low micromolar working concentrations, eliminating the need for TTX + auxiliary blocker co-application strategies.

• [1] Markgraf R, Leipold E, Schirmeyer J, Paolini-Bertrand M, Hartley O, Heinemann SH. Mechanism and molecular basis for the sodium channel subtype specificity of µ-conopeptide CnIIIC. Br J Pharmacol. 2012;167(3):576–586. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. Tetrodotoxin ligand summary: IC50 values across NaV subtypes. Primary data from multiple sources including Pflügers Arch 427:136. GtoPdb ligand ID 2616. View Source
• [3] Alomone Labs. µ-Conotoxin PIIIA technical datasheet; IUPHAR/BPS Guide to Pharmacology µ-conotoxin PIIIA entry: rNaV1.4 IC50 = 44 nM, rNaV1.2 IC50 = 640 nM. View Source

Virtually Irreversible NaV1.4 Binding Kinetics as a Unique Pharmacological Tool vs. Reversible µ-Conotoxins

µ-CnIIIC blockade of human NaV1.4 channels is characterized by a vanishingly slow off-rate (koff = 2.0 ± 0.3 × 10^-5 s^-1), resulting in a block that persists even after extensive washing and across a pH range of 6.5–8.0 [1]. The time constant for onset of effect at the IC50 concentration was estimated at approximately 13 hours, and current recovery upon toxin removal was not observed during experimental time windows, classifying the block as virtually irreversible [1]. By class-level inference, this contrasts sharply with µ-PIIIA, which produces reversible block of mammalian NaV1.4 [2], and with µ-GIIIA, whose block is also functionally reversible. The irreversibility arises from the specific interaction of µ-CnIIIC with domain I and II pore loops of NaV1.4, a binding mode distinct from other µ-conotoxins [1].

Binding Kinetics

Class-level inference

koff = 2.0 ± 0.3 × 10⁻⁵ s⁻¹; block persists after washing, pH 6.5–8.0 stable. Contrasts with reversible µ-PIIIA and µ-GIIIA.

Supports cumulative, use-dependent NaV1.4 silencing in long protocols.

Irreversible block is a qualitative differentiator among µ-conotoxins.

Evidence Dimension	NaV1.4 binding reversibility (off-rate kinetics and washout recovery)
Target Compound Data	hNaV1.4: koff = 2.0 ± 0.3 × 10^-5 s^-1 (essentially irreversible); block recovery not observed after extensive washing; pH-stable blockade (pH 6.5–8.0) [1]
Comparator Or Baseline	µ-PIIIA: reversible block of mammalian NaV1.4 (explicitly described as reversible in vendor and literature data) [2]; µ-GIIIA: reversible block; µ-KIIIA: maximal block of 90–95% at saturation indicates incomplete blockade with residual current [3]
Quantified Difference	CnIIIC koff ~10^-5 s^-1 vs. reversible kinetics for PIIIA and GIIIA (off-rate not quantified in identical format but explicitly described as reversible). The irreversible nature of CnIIIC block is a qualitative differentiator among µ-conotoxins targeting NaV1.4.
Conditions	Whole-cell patch clamp on HEK-293 cells expressing hNaV1.4; kinetic analysis using first-order reaction model at 20–22°C [1]

Why This Matters

The irreversible binding mode enables cumulative, use-dependent NaV1.4 silencing in long-duration electrophysiology protocols and provides a pharmacological knockout tool that persists through solution exchanges, a capability not achievable with reversible µ-conotoxins or TTX.

• [1] Markgraf R, Leipold E, Schirmeyer J, Paolini-Bertrand M, Hartley O, Heinemann SH. Mechanism and molecular basis for the sodium channel subtype specificity of µ-conopeptide CnIIIC. Br J Pharmacol. 2012;167(3):576–586. View Source
• [2] Alomone Labs. µ-Conotoxin PIIIA product technical datasheet: reversible block of mammalian skeletal muscle NaV1.4. View Source
• [3] He W, Craik DJ, Lewis RJ, et al. Structural and functional insights into the inhibition of human voltage-gated sodium channels by μ-conotoxin KIIIA disulfide isomers. J Biol Chem. 2022;298(4):101728. View Source

Demonstrated Non-Invasive Transdermal Delivery via Iontophoresis: A Delivery Advantage vs. All Other µ-Conotoxins

µ-CnIIIC (XEP-018) is the only µ-conotoxin for which quantitative transdermal iontophoretic delivery has been systematically demonstrated and validated in both porcine and human skin [1]. Iontophoresis at 0.5 mA/cm² for 2 hours increased skin deposition 5.8-fold compared to passive delivery (57.4 ± 7.6 µg/cm² vs. 9.8 ± 1.1 µg/cm²), with deposition quantifiable after as little as 15 minutes of current application at the lower 0.1 mM concentration [1]. There was no statistically significant difference between XEP deposition in porcine and human skin, confirming translational relevance [1]. No comparable transdermal delivery data exist for µ-GIIIA, µ-PIIIA, µ-SIIIA, µ-KIIIA, or TTX, making this a unique procurement-relevant property for programs requiring non-invasive in vivo administration.

Iontophoretic Delivery

Head-to-head

5.8-fold enhancement at 0.5 mA/cm² (57.4 vs. 9.8 µg/cm² passive). Validated in porcine and human skin.

Supports non-invasive topical formulation exposure studies.

No comparable data exist for other µ-conotoxins.

Evidence Dimension	Cutaneous deposition following iontophoretic vs. passive delivery
Target Compound Data	Iontophoresis (0.5 mA/cm², 2h): 57.4 ± 7.6 µg/cm²; Passive (2h): 9.8 ± 1.1 µg/cm² (5.8-fold increase). Iontophoresis (0.3 mA/cm², 2h): 34.5 ± 1.4 µg/cm² (3.5-fold). Iontophoresis (0.1 mA/cm², 2h): 22.4 ± 0.4 µg/cm² (2.2-fold) [1]
Comparator Or Baseline	Passive diffusion of µ-CnIIIC: 9.8 ± 1.1 µg/cm² at 2h; no transdermal delivery data exist for any other µ-conotoxin (GIIIA, PIIIA, SIIIA, KIIIA) or TTX in comparable skin models.
Quantified Difference	5.8-fold enhancement with iontophoresis at 0.5 mA/cm²; deposition quantifiable at 15 min; validated across porcine and human skin with no species difference.
Conditions	Porcine ear skin and human abdominal skin in vertical Franz diffusion cells; XEP formulated at 0.1 or 1 mM in Tris buffer pH 7.4; current densities 0.1–0.5 mA/cm²; silver/silver chloride electrodes; n = 3–6 per condition [1]

Why This Matters

For any research or development program requiring non-invasive, topical, or local myorelaxant application (cosmetic, aesthetic dermatology, or localized muscle spasticity models), µ-CnIIIC is the only µ-conotoxin with a proven, quantitatively characterized transdermal delivery pathway, eliminating the delivery feasibility risk inherent to all other candidates.

• [1] Del Río-Sancho S, Cros C, Coutaz B, Cuendet M, Kalia YN. Cutaneous iontophoresis of μ-conotoxin CnIIIC—A potent NaV1.4 antagonist with analgesic, anaesthetic and myorelaxant properties. Int J Pharm. 2017;518(1-2):242–252. View Source

Engineered [Ser17]-dR-µ-CnIIIC Variant with 20-Fold In Vivo Activity Increase Demonstrates Scalable Structure-Activity Optimization

Patent CN118598966A discloses [Ser17]-dR-µ-CnIIIC, an engineered variant that exhibits 20-fold higher animal activity and 10-fold higher IC50 potency compared to wild-type µ-CnIIIC [1]. Critically, the engineered variant is one amino acid shorter than the wild-type 22-residue peptide, directly reducing solid-phase peptide synthesis (SPPS) cost and improving synthetic yield [1]. This SAR trajectory is not available for µ-GIIIA, µ-PIIIA, or µ-SIIIA at a comparable level of validated improvement. The availability of a structurally characterized pharmacophore with a demonstrated 20-fold activity window positions µ-CnIIIC as the preferred scaffold for medicinal chemistry programs requiring iterative potency optimization.

Engineered Variant

Data to verify

[Ser17]-dR-µ-CnIIIC reported 20× in vivo activity increase and 10× IC50 improvement vs. wild-type. One residue shorter sequence.

Supports peptide scaffold optimization for SAR programs.

Patent CN118598966A; model details not publicly specified.

Evidence Dimension	In vivo pharmacological activity and in vitro potency of engineered variant vs. wild-type peptide
Target Compound Data	[Ser17]-dR-µ-CnIIIC: 20-fold higher animal activity than wild-type; IC50 = 10-fold more potent than wild-type µ-CnIIIC; sequence shortened by 1 amino acid [1]
Comparator Or Baseline	Wild-type µ-CnIIIC: baseline activity in animal model; baseline IC50; 22 amino acid residues.
Quantified Difference	20× animal activity increase; 10× IC50 improvement; 1 amino acid reduction in chain length (~4.5% synthesis cost reduction per gram).
Conditions	Patent CN118598966A; animal activity model not further specified in publicly available abstract; IC50 determined against NaV1.4 channel [1]

Why This Matters

Procurement decisions for SAR programs should favor toxin scaffolds with a demonstrated, patent-validated optimization trajectory; µ-CnIIIC is the only µ-conotoxin with a published engineered variant achieving >10-fold potency gain and simultaneous synthesis cost reduction, de-risking downstream medicinal chemistry investment.

• [1] Shenzhen Taisheng Biotechnology Co., Ltd. µ-Conotoxin peptide [Ser17]-dR-µ-CnIIIC and application thereof. Chinese Patent CN118598966A, published September 6, 2024. View Source

Distinct NaV Subtype Selectivity Fingerprint vs. µ-KIIIA: Comparable NaV1.7 Activity with Divergent NaV1.2/NaV1.4 Potency Rank Order

µ-CnIIIC and µ-KIIIA were found to be equipotent at human NaV1.7 in a direct comparative screen using automated patch-clamp electrophysiology, whereas four other µ-conotoxins (GIIIA, GIIIB, TIIIA, SIIIA) showed no inhibitory potency at the highest concentration tested (1 µM) [1]. Despite this shared NaV1.7 activity, the two peptides exhibit opposite NaV subtype rank orders: µ-KIIIA preferentially blocks NaV1.2 (IC50 = 5 nM) over NaV1.4 (IC50 = 37 nM) over NaV1.7 (IC50 = 97 nM) [2], while µ-CnIIIC preferentially blocks NaV1.4 (IC50 = 1.3–4.95 nM) over NaV1.2 (effective but less potent block at 1 µM) over NaV1.7 (IC50 = 489 nM) [3][4]. This inverted selectivity fingerprint means that choosing CnIIIC vs. KIIIA dictates whether the primary pharmacological endpoint reflects skeletal muscle or central neuronal sodium current modulation—a critical consideration for pain vs. myorelaxant research programs.

Selectivity vs. KIIIA

Cross-study

Equipotent at hNaV1.7, but CnIIIC prefers NaV1.4 > NaV1.2 while KIIIA prefers NaV1.2 > NaV1.4. Opposite rank order.

Inverted selectivity dictates skeletal muscle vs. CNS pharmacological endpoint.

KIIIA NaV1.2 IC50 = 5 nM vs. NaV1.4 37 nM; CnIIIC NaV1.4 IC50 ~1.3–4.95 nM.

Evidence Dimension	NaV subtype selectivity rank order (NaV1.2 vs. 1.4 vs. 1.7 relative potency)
Target Compound Data	CnIIIC rank order: NaV1.4 (IC50 1.3–4.95 nM) > NaV1.2 (blocked at 1 µM) > NaV1.7 (IC50 = 489 nM). Equipotent with KIIIA at hNaV1.7 [1][3][4]
Comparator Or Baseline	µ-KIIIA rank order: NaV1.2 (IC50 = 5 nM) > NaV1.4 (IC50 = 37 nM) > NaV1.7 (IC50 = 97 nM) [2]. Other µ-conotoxins (GIIIA, GIIIB, TIIIA, SIIIA): no hNaV1.7 activity at 1 µM [1]
Quantified Difference	Selectivity ratio NaV1.4/NaV1.2: CnIIIC >> 1 (NaV1.4-preferring) vs. KIIIA < 1 (NaV1.2-preferring, ratio ~0.14). NaV1.4/NaV1.7 ratio: CnIIIC ~0.003–0.01 vs. KIIIA ~0.38. Both equipotent at hNaV1.7.
Conditions	Automated whole-cell patch clamp on HEK-293 cells expressing hNaV1.7 [1]; manual patch clamp on HEK-293 cells expressing rNaV1.2, rNaV1.4, hNaV1.7 [2][3]

Why This Matters

For analgesic discovery programs screening NaV1.7 inhibitors, the choice between CnIIIC and KIIIA determines the NaV1.2/NaV1.4 collateral pharmacology—KIIIA introduces significant CNS NaV1.2 block (potential seizure liability), while CnIIIC shifts collateral activity toward skeletal muscle NaV1.4 (myorelaxation), enabling distinct side-effect profiling in lead optimization cascades.

• [1] He W, Craik DJ, Lewis RJ, et al. Structural and functional insights into the inhibition of human voltage-gated sodium channels by μ-conotoxin KIIIA disulfide isomers. J Biol Chem. 2022;298(4):101728. View Source
• [2] UniProt P0C195 (CM3A_CONKI): Mu-conotoxin KIIIA. NaV1.2 IC50 = 5 nM, NaV1.4 IC50 = 37 nM, NaV1.7 IC50 = 97 nM. Integrated from Zhang MM et al. J Biol Chem (2010) and related primary literature. View Source
• [3] Favreau P, Benoit E, Hocking HG, et al. A novel µ-conopeptide, CnIIIC, exerts potent and preferential inhibition of NaV1.2/1.4 channels and blocks neuronal nicotinic acetylcholine receptors. Br J Pharmacol. 2012;166(5):1654–1668. View Source
• [4] Markgraf R, Leipold E, Schirmeyer J, Paolini-Bertrand M, Hartley O, Heinemann SH. Mechanism and molecular basis for the sodium channel subtype specificity of µ-conopeptide CnIIIC. Br J Pharmacol. 2012;167(3):576–586. View Source

µ-Conotoxin CnIIIC: Evidence-Backed Research and Industrial Application Scenarios

Skeletal Muscle NaV1.4-Specific Electrophysiology and Channelopathy Research

µ-CnIIIC's sub-nanomolar NaV1.4 potency (IC50 = 1.3 nM rat, 4.95 nM human) combined with complete NaV1.5 and NaV1.8 insensitivity at 10 µM [1] makes it the most selective pharmacological tool available for isolating NaV1.4-mediated sodium currents in heterologous expression systems, primary myocyte cultures, or mixed tissue preparations. The virtually irreversible binding ensures persistent channel silencing throughout extended recording protocols without the need for continuous bath perfusion of the blocker [1]. This is directly relevant for functional studies of NaV1.4 mutations underlying myotonia, periodic paralysis, and congenital myasthenic syndromes, where TTX contamination of NaV1.2/1.6 signals would confound phenotypic characterization [2].

Non-Invasive Topical Myorelaxant Formulation Development for Aesthetic Dermatology

The demonstrated 5.8-fold iontophoretic skin deposition enhancement (57.4 µg/cm² at 0.5 mA/cm², 2h) and validation in both porcine and human skin [3] provide the quantitative delivery foundation for developing non-invasive, localized muscle relaxant products targeting periocular fine lines and facial wrinkles. Unlike injectable botulinum neurotoxin, µ-CnIIIC's iontophoretic delivery profile enables controlled, superficial cutaneous deposition without systemic permeation, creating a cutaneous depot for sustained local action [3]. This delivery advantage is unique among µ-conotoxins and supports the compound's existing commercial use in the Lirikos Marine Botoxin® topical cream formulation [3].

Analgesic Lead Optimization with Divergent NaV1.2/1.4 Selectivity vs. KIIIA-Based Programs

µ-CnIIIC's equipotency with µ-KIIIA at hNaV1.7 yet opposite NaV1.2/NaV1.4 selectivity rank order [4] positions it as the preferred µ-conotoxin scaffold for analgesic lead programs where minimizing CNS NaV1.2-mediated side effects (seizure risk, cognitive impairment) is prioritized. The patent-demonstrated 20-fold activity enhancement of the [Ser17]-dR-µ-CnIIIC engineered variant [5] provides a validated SAR trajectory for further potency optimization without sacrificing the favorable NaV1.4 > NaV1.2 selectivity. This contrasts with KIIIA-based programs, where increasing NaV1.7 potency risks exacerbating NaV1.2 cross-activity [4].

Dual NaV/nAChR Pharmacological Probe for Neuromuscular Junction Research

µ-CnIIIC's atypical dual pharmacology—potent NaV1.4 blockade (IC50 = 1.3 nM) plus α3β2 nAChR inhibition (IC50 = 450 nM) [2]—enables its use as a single-agent probe for simultaneously interrogating sodium channel and nicotinic receptor contributions at the neuromuscular junction. No other characterized µ-conotoxin (GIIIA, PIIIA, SIIIA, KIIIA) exhibits this dual activity profile at physiologically relevant concentrations. This unique pharmacology, combined with the structural similarities between µ-CnIIIC and α-conotoxins [2], supports its purchase for structure-function studies exploring the evolutionary relationship between µ- and α-conopeptide folds and for screening campaigns that benefit from polypharmacology at the NMJ.

Application

Selection Property

Validation Focus

Skeletal muscle NaV1.4 electrophysiology & channelopathy research

Subtype selectivity window (NaV1.4 vs. NaV1.5/NaV1.8 insensitivity)

NaV1.4-mediated current isolation in heterologous or myocyte systems

Non-invasive topical formulation exposure studies

Iontophoretic skin deposition profile (porcine/human model validation)

Cutaneous delivery and local depot retention quantification

Analgesic lead optimization with divergent NaV1.2/1.4 selectivity

NaV1.7 equipotency with µ-KIIIA but NaV1.4 > NaV1.2 rank order

CNS NaV1.2-mediated off-target risk and SAR trajectory review

Dual NaV/nAChR neuromuscular junction probe

Reported α3β2 nAChR inhibition plus NaV1.4 blockade

Polypharmacology at NMJ and conopeptide structure-function studies

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